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Compound of Interest

Compound Name: Tetra-(amido-PEG10-azide)

Cat. No.: B13719154

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for the formation of

hydrogels using tetra-functional polyethylene glycol (PEG)-azide. This method leverages

bioorthogonal "click chemistry" to create biocompatible and tunable hydrogels for a variety of

biomedical applications, including drug delivery, tissue engineering, and 3D cell culture.

Introduction
Tetra-functional PEG (tetra-PEG) hydrogels are formed by crosslinking four-arm PEG

molecules, creating a network with a highly uniform structure.[1][2][3] When tetra-PEG is

functionalized with azide groups, it can react with a complementary molecule containing a

strained alkyne, such as dibenzocyclooctyne (DBCO), via Strain-Promoted Azide-Alkyne

Cycloaddition (SPAAC).[4][5] This "click chemistry" reaction is highly efficient, occurs under

physiological conditions without the need for a cytotoxic copper catalyst, and forms a stable

triazole linkage.[6][7] The resulting hydrogels are biocompatible and their physical properties

can be precisely controlled, making them ideal for biomedical research and drug development.

[8][9][10]
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Applications
Drug Delivery: The porous and biocompatible nature of tetra-PEG-azide hydrogels makes

them excellent candidates for controlled drug release systems.[8][9][11][12] Drugs can be

encapsulated within the hydrogel matrix and released in a sustained manner as the hydrogel

degrades.[8][9][11][12]

Tissue Engineering and 3D Cell Culture: These hydrogels can mimic the extracellular matrix,

providing a scaffold for cell growth and tissue regeneration.[4][6][7] The ability to form the

hydrogel in situ allows for the encapsulation of cells within a 3D environment.[5][6][7]

Bioprinting: The rapid and controllable gelation of tetra-PEG-azide systems makes them

suitable for use as bio-inks in 3D bioprinting applications.

Experimental Protocols
Materials and Reagents

Tetra-functional PEG-azide (Tetra-PEG-N3)

Dibenzo-cyclooctyne functionalized crosslinker (e.g., PEG-DBCO, peptide-DBCO)

Phosphate-buffered saline (PBS), pH 7.4

Cell culture medium (if encapsulating cells)

Syringes and mixing tips

Protocol for Hydrogel Formation (SPAAC Reaction)
Preparation of Precursor Solutions:

Dissolve Tetra-PEG-azide in PBS (pH 7.4) to the desired concentration (e.g., 5% w/v).

Dissolve the DBCO-functionalized crosslinker in a separate vial of PBS (pH 7.4) to a

stoichiometric equivalent concentration.

Hydrogel Formation:
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Draw the Tetra-PEG-azide solution into one syringe.

Draw the DBCO-crosslinker solution into a second syringe.

Connect both syringes to a mixing tip.

Simultaneously and evenly depress the plungers of both syringes to mix the solutions and

extrude the gelling solution.

Gelation should occur within minutes at room temperature.[5][13]

Characterization of Hydrogel Properties
3.3.1. Gelation Time

The gelation time can be determined by the vial tilt method. After mixing the precursor

solutions, the vial is tilted at regular intervals. The gelation time is the point at which the

solution no longer flows.

3.3.2. Swelling Ratio

Prepare a hydrogel of a known initial weight (W_dry).

Immerse the hydrogel in PBS (pH 7.4) at 37°C.[14]

Allow the hydrogel to swell to equilibrium (typically 24 hours).[14]

Remove the swollen hydrogel, gently blot to remove excess surface water, and weigh

(W_swollen).

The swelling ratio is calculated as: (W_swollen - W_dry) / W_dry.

3.3.3. Mechanical Testing (Rheology)

The mechanical properties of the hydrogel, such as the storage modulus (G') and loss modulus

(G''), can be measured using an oscillatory rheometer.[10][15] These measurements provide

insight into the stiffness and viscoelasticity of the hydrogel.[10][15]
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Quantitative Data
The properties of tetra-PEG hydrogels can be tuned by altering parameters such as polymer

concentration and the molecular weight of the PEG precursors.

Property
Polymer
Concentration

Value Reference

Gelation Time Not specified 2 to 30 min [13]

Theoretical Mesh Size 2.5% 8.41 nm [15]

5% 7.41 nm [15]

10% 6.43 nm [15]

Storage Modulus (G') 2.5% ~1 kPa [15]

5% ~4 kPa [15]

10% ~16 kPa [15]

Young's Modulus PEG-2k 106 MPa [16]

PEG-20k 6 MPa [16]

Swelling Ratio PEG-2k 240% [16]

PEG-20k 1400% [16]

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13719154/docs#application-notes-and-protocols-
hydrogel-formation-using-tetra-functional-peg-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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